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Compound of Interest |

Compound Name: Benzene-d5

CAS No.: 13657-09-5

Cat. No.: B080986

\ J

Executive Summary & Chemical Identity

Benzene-d5 (

) is an isotopologue of benzene commonly used as an NMR solvent or internal standard. While
it possesses unique isotopic properties, its waste classification and physiological hazards are
identical to non-deuterated benzene (

)-[1]

Effective disposal is not merely a regulatory box-checking exercise; it is a critical safety barrier.
Benzene is a Group 1 Carcinogen and a highly flammable liquid. The protocols below are
designed to prevent cross-contamination, ensure regulatory compliance (RCRA), and protect
laboratory personnel from exposure.

Property Specification

CAS Number 13504-93-3

Chemical Formula

U019 (Benzene), D001 (Ignitable), D018
RCRA Waste Codes

(Toxicity)
Primary Hazard Carcinogen, Flammable Liquid, Acute Toxicity
Disposal Stream Non-Halogenated Organic Solvent
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Critical Safety: The "Nitrile Trap"

STOP. Before handling Benzene-d5 waste, verify your Personal Protective Equipment (PPE).

[1]

A common and dangerous misconception in the laboratory is that standard nitrile gloves
provide adequate protection against benzene. They do not. Benzene permeates standard
disposable nitrile gloves in less than 1 minute.

Required PPE for Disposal Handling:

o Gloves: Multi-layer laminate (e.g., Silver Shield® / 4H®), Viton, or PVA (Polyvinyl alcohol).[1]
o Note: PVA is water-soluble; do not use if the waste contains aqueous layers.

e Respiratory: Work must be performed inside a certified chemical fume hood.[2]

o Body: Flame-resistant lab coat and safety goggles.

Pre-Disposal Segregation Logic

Proper segregation is the single most effective way to minimize disposal costs and safety risks.
Benzene-d5 is a Non-Halogenated solvent.

The Golden Rule: Never mix Benzene-d5 waste with Halogenated Solvents (e.g., Chloroform,
Methylene Chloride) unless the experiment specifically required their mixture.[1] Halogenated
waste requires significantly more expensive high-temperature incineration to prevent the
formation of dioxins.

Segregation Decision Tree

The following logic dictates the correct waste stream for your Benzene-d5.
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Start: Benzene-d5 Waste

Is it mixed with Halogens?
(e.g., Chloroform, DCM)

/ Yes

Is it mixed with Strong Acids? Stream A: Halogenated Solvent Waste

(e.g., H2S0O4, HNO3) (High Cost Disposal)
Yes No
STOP: Do Not Mix. Stream B: Non-Halogenated Organic Waste
Neutralize or Separate Stream. (Standard Benzene Stream)

Click to download full resolution via product page

Figure 1: Logic flow for determining the correct waste stream for Benzene-d5 mixtures. Mixing
non-halogenated solvents with halogenated ones upgrades the entire container to the more
expensive "Halogenated" class.[3]

Operational Disposal Protocol

Follow this step-by-step workflow to move Benzene-d5 from the bench to the Satellite
Accumulation Area (SAA).

Step 1: Container Selection[4][5]
» Material: Glass (amber preferred) or High-Density Polyethylene (HDPE).

« Condition: The container must be compatible with benzene. Avoid polystyrene.

« Venting: Use a cap with a pressure-relief mechanism if there is any risk of ongoing reaction,
though standard solvent waste usually utilizes screw-top safety caps (e.g., Eco-Funnel).[1]

Step 2: Labeling (RCRA Compliance)
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Before adding the first drop of waste, the container must be labeled. An "Unknown" container is

a regulatory violation.
e Tag Must Include:

o Full Chemical Name: "Benzene-d5" (Do not use formulas like

)

o Hazard Checkboxes: [x] Flammable, [x] Toxic, [X] Carcinogen.[1]

Step 3: Transfer & Storage

e Place the waste container in the Satellite Accumulation Area (SAA).[5]
¢ Using a funnel inside the fume hood, transfer the Benzene-d5.

» Close the container immediately. RCRA regulations require containers to be "closed except

when adding or removing waste."

o Ensure secondary containment (a tray) is present to capture potential spills.

Step 4: Waste Pickup Cycle

Once the container is full (or reaches the 3-day limit after being filled), it must be moved to the
Central Accumulation Area.

Generation Tagging Satellite Accumulation q > 2 EHS Pickup Request Final Disposal
(NMR Tube/Reaction) (Label as Non-Halogenated) . (Closed Container, Secondary Containment) _ no ~— Container Full? g (Within 3 Days) (Fuel Blending/Incineration)

Click to download full resolution via product page

Figure 2: The lifecycle of Benzene-d5 waste from generation to final incineration.[1]

Emergency Procedures: Spills

Benzene is highly volatile. A spill outside the hood creates an immediate inhalation hazard.

o Evacuate: If the spill is >100mL outside a hood, evacuate the lab immediately.
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Isolate: Close doors and post "Do Not Enter" signage.
PPE Upgrade: Do not attempt cleanup with nitrile gloves. Use Silver Shield/Viton.

Absorb: Use activated charcoal or proprietary solvent absorbent pads. Clay Kkitty litter is less
effective for suppressing vapors.

Disposal of Debris: All cleanup materials (pads, gloves) must be disposed of as hazardous
chemical waste (U019), not regular trash.

References & Regulatory Grounding[6]

US Environmental Protection Agency (EPA).Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes. (RCRA U-List and D-List definitions). [Link]

University of Pennsylvania EHRS.Nitrile Glove Chemical Compatibility Reference. (Specific
warning on Benzene breakthrough <1 min).[6] [Link]

Occupational Safety and Health Administration (OSHA).Benzene Standard 1910.1028.
(Workplace exposure limits and handling requirements).[2][4][7][8] [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 8. download.basf.com [download.basf.com]

o To cite this document: BenchChem. [Benzene-d5: Proper Disposal & Safety Protocols].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080986#benzene-d5-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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